4-Nitro-9h-fluoren-1-ol
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Description
4-Nitro-9H-fluoren-1-ol (C₁₃H₉NO₃, molecular weight: 243.22 g/mol) is a polycyclic aromatic hydrocarbon derivative featuring a hydroxyl group at position 1 and a nitro group at position 4 of the fluorene backbone. Fluorene derivatives are widely studied for their optical properties, chemical reactivity, and applications in materials science and pharmaceuticals. Structural analogs such as 9H-fluoren-9-ol and 9H-fluoren-9-one provide foundational insights into its behavior .
Properties
CAS No. |
6972-03-8 |
|---|---|
Molecular Formula |
C13H9NO3 |
Molecular Weight |
227.21 g/mol |
IUPAC Name |
4-nitro-9H-fluoren-1-ol |
InChI |
InChI=1S/C13H9NO3/c15-12-6-5-11(14(16)17)13-9-4-2-1-3-8(9)7-10(12)13/h1-6,15H,7H2 |
InChI Key |
BNKUHAGZBRYQJY-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=CC=CC=C2C3=C(C=CC(=C31)O)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
9H-Fluoren-9-ol
- Structure and Functional Groups : The hydroxyl group is positioned at C9 instead of C1, altering hydrogen-bonding capabilities and molecular symmetry.
- Reactivity : The C9 hydroxyl group may participate in electrophilic substitution reactions, contrasting with the C1 hydroxyl in 4-nitro-9H-fluoren-1-ol, where steric hindrance from the nitro group could reduce reactivity.
9H-Fluoren-9-one
- Physical Properties : Melting point is 82–83°C, higher than typical fluorene alcohols due to increased molecular rigidity .
- Synthesis : Prepared via oxidation of 9H-fluorene using silver nitrate and potassium persulfate, suggesting nitro-substituted derivatives like 4-nitro-9H-fluoren-1-ol might require nitration or hydroxylation steps .
3-(9H-Fluoren-9-yl)-3-(4-methylphenyl)-1-phenylpropan-1-one
- Structure and Applications: This ketone-substituted fluorene derivative exhibits notable luminescent efficiency, a trait common in fluorene-based materials.
Data Tables: Comparative Analysis
*Full name: 3-(9H-Fluoren-9-yl)-3-(4-methylphenyl)-1-phenylpropan-1-one
Research Findings and Implications
- Substituent Effects : The nitro group at C4 in 4-nitro-9H-fluoren-1-ol is electron-withdrawing, likely increasing acidity of the C1 hydroxyl compared to 9H-fluoren-9-ol. This could enhance solubility in polar solvents .
- Synthetic Challenges : Nitration of fluorene derivatives typically requires controlled conditions to avoid over-nitration; similar protocols may apply to this compound .
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